Cas no 1601104-91-9 (1-fluoro-3-(2-iodo-1-methoxyethyl)benzene)

• Product Name: 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene
• CAS No: 1601104-91-9
• MF: C₉H₁₀FIO
• MW: 280.077978610992
• CID: 5969659
• PubChem ID: 114771939
• Update Time: 2025-05-20

1-fluoro-3-(2-iodo-1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-3-(2-iodo-1-methoxyethyl)-
• 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene
• EN300-1134604
• 1601104-91-9

• Inchi： 1S/C9H10FIO/c1-12-9(6-11)7-3-2-4-8(10)5-7/h2-5,9H,6H2,1H3
• InChI Key： OONUYUBRSZTFHG-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(C(OC)CI)=C1

Computed Properties

• Exact Mass: 279.97604g/mol
• Monoisotopic Mass: 279.97604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.658±0.06 g/cm3(Predicted)
• Boiling Point: 242.3±35.0 °C(Predicted)

Additional information on 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene

Recent Advances in the Application of 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene (CAS: 1601104-91-9) in Chemical Biology and Pharmaceutical Research

The compound 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene (CAS: 1601104-91-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This halogenated aromatic compound, characterized by its unique fluorine and iodine substitutions, has demonstrated significant potential in medicinal chemistry, particularly in the development of targeted therapies and imaging agents. Recent studies have explored its utility in various chemical transformations, including cross-coupling reactions and nucleophilic substitutions, which are pivotal for constructing complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene in the synthesis of fluorinated analogs of tyrosine kinase inhibitors. The researchers utilized its iodine moiety for efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The fluorine atom, in turn, contributed to enhanced metabolic stability and improved binding affinity to target proteins, as evidenced by in vitro assays and molecular docking studies.

In the field of radiopharmaceuticals, this compound has garnered attention for its potential in positron emission tomography (PET) tracer development. A recent publication in ACS Chemical Biology described its use as a precursor for radioiodination, yielding probes with high specificity for tumor-associated biomarkers. The methoxyethyl side chain was found to improve solubility and pharmacokinetic properties, addressing a common challenge in tracer design.

Mechanistic studies have also shed light on the compound's reactivity patterns. Research published in Organic Letters (2024) investigated its behavior under palladium-catalyzed conditions, revealing selective activation of the C-I bond while preserving the fluorine substituent. This selectivity has enabled more efficient synthetic routes to fluorinated drug candidates, reducing the need for protective group strategies.

From a safety and scalability perspective, recent process chemistry advancements have addressed initial challenges in the large-scale production of 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene. A 2024 Industrial & Engineering Chemistry Research article detailed an optimized continuous flow synthesis method that improved yield (82%) while minimizing hazardous intermediate accumulation. These developments have increased its accessibility for pharmaceutical applications.

Looking forward, the unique properties of 1-fluoro-3-(2-iodo-1-methoxyethyl)benzene continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and its use as a building block for covalent inhibitors. The compound's versatility and the growing understanding of its chemical behavior position it as a valuable tool in drug discovery and chemical biology research.